Cas no 556112-20-0 (3,4-Dichlorophenylacetylene)

3,4-Dichlorophenylacetylene structure

Product Name:3,4-Dichlorophenylacetylene

CAS No:556112-20-0

MF:C₈H₄Cl₂

MW:171.02336025238

MDL:MFCD07783046

CID:820164

PubChem ID:44119622

Update Time:2025-04-19

3,4-Dichlorophenylacetylene Chemical and Physical Properties

Names and Identifiers

- 1,2-Dichloro-4-ethynylbenzene
- 1,2-Dichloro-4-ethynyl-Benzene
- 3,4-Dichlorophenylacetylene
- 3,4-dichlorophenylethylene
- OR5185
- 556112-20-0
- SCHEMBL2236921
- 3,4-Dichlorophenylacetylene, 97%
- DTXSID70657328
- DB-092811
- PS-11897
- EN300-1254858
- CS-0158572
- SY106841
- MJHFEHXRVNTQIL-UHFFFAOYSA-N
- AB93365
- D84161
- AKOS010651451
- MFCD07783046
- Benzene, 1,2-dichloro-4-ethynyl-
- MDL： MFCD07783046
- Inchi： 1S/C8H4Cl2/c1-2-6-3-4-7(9)8(10)5-6/h1,3-5H
- InChI Key： MJHFEHXRVNTQIL-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(C#C)=C1)Cl

Computed Properties

Exact Mass: 169.96900
Monoisotopic Mass: 169.9690055g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 0Å²

Experimental Properties

Melting Point: 38-42 °C
Flash Point: Degrees Fahrenheit:204.8°F
Degrees Celsius:96°C
PSA: 0.00000
LogP: 2.97470

3,4-Dichlorophenylacetylene Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335-H413
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37
Hazardous Material Identification：
Risk Phrases：R36/37/38

3,4-Dichlorophenylacetylene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3,4-Dichlorophenylacetylene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A305667-250mg	1,2-Dichloro-4-ethynylbenzene	556112-20-0	97%	250mg	$11.0	2025-02-21
Ambeed	A305667-1g	1,2-Dichloro-4-ethynylbenzene	556112-20-0	97%	1g	$15.0	2025-02-21
Ambeed	A305667-5g	1,2-Dichloro-4-ethynylbenzene	556112-20-0	97%	5g	$51.0	2025-02-21
Ambeed	A305667-10g	1,2-Dichloro-4-ethynylbenzene	556112-20-0	97%	10g	$85.0	2025-02-21
Ambeed	A305667-25g	1,2-Dichloro-4-ethynylbenzene	556112-20-0	97%	25g	$210.0	2025-02-21
Chemenu	CM373164-1g	1,2-Dichloro-4-ethynylbenzene	556112-20-0	95%+	1g	$73	2022-06-11
Chemenu	CM373164-5g	1,2-Dichloro-4-ethynylbenzene	556112-20-0	95%+	5g	$231	2022-06-11
Chemenu	CM373164-10g	1,2-Dichloro-4-ethynylbenzene	556112-20-0	95%+	10g	$403	2022-06-11
Chemenu	CM373164-25g	1,2-Dichloro-4-ethynylbenzene	556112-20-0	95%+	25g	$806	2022-06-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X38785-250mg	1,2-Dichloro-4-ethynylbenzene	556112-20-0	97%	250mg	¥87.0	2024-07-16

3,4-Dichlorophenylacetylene Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere

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Cas no 556112-20-0 (3,4-Dichlorophenylacetylene)

3,4-Dichlorophenylacetylene Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3,4-Dichlorophenylacetylene Security Information

3,4-Dichlorophenylacetylene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3,4-Dichlorophenylacetylene Pricemore >>

3,4-Dichlorophenylacetylene Related Literature

Related Categories

556112-20-0 (3,4-Dichlorophenylacetylene) Related Products